Urs-12-en-3β-ol 3-phenylpropenoate
Urs-12-en-3β-ol 3-phenylpropenoate
Brand Name:
Vulcanchem
CAS No.:
13161-35-8
VCID:
VC0084351
InChI:
InChI=1S/C39H56O2/c1-26-18-21-36(5)24-25-38(7)29(34(36)27(26)2)15-16-31-37(6)22-20-32(35(3,4)30(37)19-23-39(31,38)8)41-33(40)17-14-28-12-10-9-11-13-28/h9-15,17,26-27,30-32,34H,16,18-25H2,1-8H3/b17-14+/t26-,27+,30+,31-,32+,34+,36-,37+,38-,39-/m1/s1
SMILES:
CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC(=O)C=CC6=CC=CC=C6)C)C)C2C1C)C)C
Molecular Formula:
C39H56O2
Molecular Weight:
556.9 g/mol
Urs-12-en-3β-ol 3-phenylpropenoate
CAS No.: 13161-35-8
Main Products
VCID: VC0084351
Molecular Formula: C39H56O2
Molecular Weight: 556.9 g/mol
| CAS No. | 13161-35-8 |
|---|---|
| Product Name | Urs-12-en-3β-ol 3-phenylpropenoate |
| Molecular Formula | C39H56O2 |
| Molecular Weight | 556.9 g/mol |
| IUPAC Name | [(3S,4aR,6aR,6bS,8aR,11R,12S,12aR,14aR,14bR)-4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picen-3-yl] (E)-3-phenylprop-2-enoate |
| Standard InChI | InChI=1S/C39H56O2/c1-26-18-21-36(5)24-25-38(7)29(34(36)27(26)2)15-16-31-37(6)22-20-32(35(3,4)30(37)19-23-39(31,38)8)41-33(40)17-14-28-12-10-9-11-13-28/h9-15,17,26-27,30-32,34H,16,18-25H2,1-8H3/b17-14+/t26-,27+,30+,31-,32+,34+,36-,37+,38-,39-/m1/s1 |
| Standard InChIKey | SKSWXHZBFRPYAH-WLTWKNCHSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)OC(=O)/C=C/C6=CC=CC=C6)C)C)[C@@H]2[C@H]1C)C)C |
| SMILES | CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC(=O)C=CC6=CC=CC=C6)C)C)C2C1C)C)C |
| Canonical SMILES | CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC(=O)C=CC6=CC=CC=C6)C)C)C2C1C)C)C |
| PubChem Compound | 5471661 |
| Last Modified | Nov 11 2021 |
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